Cas no 52429-55-7 (2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride)

• Product Name: 2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride
• CAS No: 52429-55-7
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 936889
• PubChem ID: 54602401
• Update Time: 2025-04-19

2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylpiperidin-4-yl)acetic acid,hydrochloride
• 2-(3-ethylpiperidin-4-yl)acetic Acid
• hydrochloride
• NSC15134
• NSC-15134
• 52429-55-7
• DTXSID80713343
• (3-Ethylpiperidin-4-yl)acetic acid--hydrogen chloride (1/1)
• 2-(3-ethylpiperidin-4-yl)acetic Acid;hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-2-7-6-10-4-3-8(7)5-9(11)12;/h7-8,10H,2-6H2,1H3,(H,11,12);1H
• InChI Key： CKVLWGMLJLJEEW-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CCNCC1CC)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• LogP: 2.22760